Cas no 1804906-84-0 (Ethyl 2-cyano-3-fluoro-5-(hydroxymethyl)phenylacetate)

• Product Name: Ethyl 2-cyano-3-fluoro-5-(hydroxymethyl)phenylacetate
• CAS No: 1804906-84-0
• MF: C₁₂H₁₂FNO₃
• MW: 237.226986885071
• CID: 4944614
• Update Time: 2025-06-09

Ethyl 2-cyano-3-fluoro-5-(hydroxymethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-fluoro-5-(hydroxymethyl)phenylacetate

• Inchi： 1S/C12H12FNO3/c1-2-17-12(16)5-9-3-8(7-15)4-11(13)10(9)6-14/h3-4,15H,2,5,7H2,1H3
• InChI Key： NXENHOUCIWISDQ-UHFFFAOYSA-N
• SMILES： FC1C=C(CO)C=C(C=1C#N)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 1
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 2-cyano-3-fluoro-5-(hydroxymethyl)phenylacetate

Comprehensive Analysis of Ethyl 2-cyano-3-fluoro-5-(hydroxymethyl)phenylacetate (CAS No. 1804906-84-0)

Ethyl 2-cyano-3-fluoro-5-(hydroxymethyl)phenylacetate (CAS No. 1804906-84-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This ester derivative combines a cyano group, a fluorine substituent, and a hydroxymethyl moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where fluorinated compounds play a critical role in enhancing metabolic stability and bioavailability.

The compound's CAS number 1804906-84-0 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry. Recent trends indicate that users often inquire about its synthesis methods, solubility properties, and commercial availability. With the rise of AI-driven drug design, this molecule has also been explored in virtual screening libraries, aligning with the industry's shift toward computational approaches. Its hydroxymethyl group offers opportunities for further functionalization, a feature highly valued in structure-activity relationship (SAR) studies.

From a technical perspective, Ethyl 2-cyano-3-fluoro-5-(hydroxymethyl)phenylacetate exhibits moderate polarity due to its ester and hydroxyl functionalities, which influences its chromatographic behavior in HPLC analysis. Analytical chemists often optimize separation protocols using C18 reverse-phase columns and acetonitrile-water gradients. Stability studies under varying pH conditions are another common research focus, as the compound's fluoro and cyano groups may affect its degradation kinetics. These characteristics make it a subject of interest in quality control and method validation workflows.

In the context of green chemistry, researchers are investigating eco-friendly synthetic routes for this compound, such as catalytic fluorination or enzymatic esterification. Such efforts resonate with global demands for sustainable manufacturing practices. Additionally, its potential role in crop protection agents has been explored, given the agrochemical industry's need for novel fluorinated scaffolds with improved pest resistance profiles. Patent literature reveals incremental innovations around this chemical entity, particularly in heterocyclic derivatization techniques.

For laboratory handling, proper storage of CAS 1804906-84-0 is recommended at low temperatures (2–8°C) under inert atmosphere to preserve its hydroxymethyl reactivity. Safety data sheets emphasize standard organic compound precautions, though it is not classified under hazardous categories. The compound's molecular weight (237.21 g/mol) and logP values are frequently referenced in ADMET predictions, highlighting its intersection with pharmacokinetic modeling tools increasingly used in preclinical research.

The commercial landscape for Ethyl 2-cyano-3-fluoro-5-(hydroxymethyl)phenylacetate shows limited but growing supplier interest, with custom synthesis services dominating current availability. Pricing trends correlate with purity grades (>98% HPLC), and procurement challenges sometimes arise due to the need for anhydrous reaction conditions during production. Analytical certificates typically include 1H/13C NMR and mass spectrometry data for verification, addressing quality concerns in research applications.